(2Z)-2-[(4-iodophenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-iodophenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C16H11IN2O2/c17-11-5-7-12(8-6-11)19-16-13(15(18)20)9-10-3-1-2-4-14(10)21-16/h1-9H,(H2,18,20)
• InChI Key: GQIPEWUMZGPFQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NC3=CC=C(C=C3)I)O2)C(=O)N
• Molecular Formula: C16H11IN2O2
• Molecular Weight: 390.17 g/mol

Description

“(2Z)-2-[(4-iodophenyl)imino]-2H-chromene-3-carboxamide” is a chemical compound that belongs to the class of organic compounds known as chromenes. Chromenes are compounds containing a benzopyran, which is a polycyclic aromatic hydrocarbon made up of two fused benzene rings.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the chromene ring and the imine group. The iodophenyl group is a common functional group in organic chemistry and is known for its high reactivity due to the presence of iodine.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo a variety of chemical reactions. For example, imines are known to participate in various reactions such as reduction, hydrolysis, and addition reactions. Chromenes are also known to undergo a variety of chemical transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the iodophenyl group could potentially make this compound relatively heavy and highly polar.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for the study of this compound would depend on its potential applications. If it shows promising biological activity, it could be further studied for potential therapeutic applications.